Cas no 123333-51-7 (Adenosine5'-(trihydrogen diphosphate), sodium salt, hydrate (9CI))

Adenosine5'-(trihydrogen diphosphate), sodium salt, hydrate (9CI) structure
123333-51-7 structure
Product Name:Adenosine5'-(trihydrogen diphosphate), sodium salt, hydrate (9CI)
CAS No:123333-51-7
MF:C10H13N5Na2O10P2
MW:471.164785146713
CID:104213
PubChem ID:85315
Update Time:2025-04-18

Adenosine5'-(trihydrogen diphosphate), sodium salt, hydrate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(trihydrogen diphosphate), sodium salt, hydrate (9CI)
    • Adenosine-5`-diphosphoric acid,monosodium salt
    • Adenosine-5'-diphosphatedisodiumsalt
    • 5'-ADP-Na2
    • DISODIUM HYDROGEN {[(2R,3S,4R,5R)-5-(6-AMINOPURIN-9-YL)-3,4-DIHYDROXYOXOLAN-2-YL]METHYL PHOSPHONATO}OXYPHOSPHONATE
    • A0626
    • Adenosine5'-diphosphatedisodiumsalt
    • 123333-51-7
    • HG1289
    • AKOS015896451
    • Q-200599
    • EN300-7382362
    • AM83922
    • Adenosine, 5'-diphosphoric acid, disodium salt
    • AKOS025116641
    • 20398-34-9
    • Adenosine-5'-diphosphate,disodium salt hydrate
    • Adenosine 5'-diphosphate disodium salt
    • Adenosine 5'-diphosphate (sodium salt)
    • MFCD00066635
    • Adenosine 5'-diphosphate disodium salt, >=90%
    • Sodium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl hydrogen diphosphate
    • 16178-48-6
    • 5'-ADP Na
    • EINECS 240-314-7
    • SCHEMBL4734035
    • disodium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
    • Adenosine-5'-diphosphate disodium salt
    • Adenosine-5'-diphosphoric acid disodium salt
    • DTXSID901015443
    • disodium hydrogen ({[(2r,3s,4r,5r)-5-(6-amino-9h-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphonato}oxy)phosphonate
    • ADENOSINE-5'-DIPHOSPHATE, DISODIUM SALT
    • Adenosine 5,-diphosphate disodium salt
    • Adenosine 5'-(trihydrogen diphosphate), disodium salt
    • Inchi: 1S/C10H15N5O10P2.2Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m1../s1
    • InChI Key: ORKSTPSQHZNDSC-IDIVVRGQSA-L
    • SMILES: P(=O)([O-])(OP(=O)([O-])O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 470.99349
  • Monoisotopic Mass: 470.99330419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 627
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 238Ų

Experimental Properties

  • PSA: 238.26
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